Cas no 1805359-50-5 (6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine)
6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C8H6BrF2N3/c9-6-1-4(2-12)14-7(8(10)11)5(6)3-13/h1,8H,2,12H2
- InChI Key: UIYFVJHIMLAEQN-UHFFFAOYSA-N
- SMILES: BrC1=CC(CN)=NC(C(F)F)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 0.8
- Topological Polar Surface Area: 62.7
6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062491-1g |
6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine |
1805359-50-5 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine
Introduction to 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805359-50-5)
6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805359-50-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino methyl, bromo, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.
The presence of multiple functional groups in 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine makes it a versatile intermediate for the synthesis of more complex molecules. The amino methyl group (-NHCH₂-) provides a nucleophilic site for further functionalization, while the bromo group (-Br) serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The cyano group (-CN) introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Additionally, the difluoromethyl group (-CF₂-) is known to enhance metabolic stability and binding affinity in drug candidates.
In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties relevant to various therapeutic areas, including oncology, neurology, and infectious diseases. The specific combination of substituents in 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine positions it as a promising scaffold for designing novel pharmacological agents. For instance, the difluoromethyl group has been shown to improve pharmacokinetic profiles by reducing susceptibility to metabolic degradation, while the cyano group can modulate receptor binding through its electron-withdrawing effects.
One of the most compelling aspects of this compound is its potential in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds. The structural motifs present in 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine make it an ideal candidate for such studies. Researchers have leveraged similar pyridine derivatives to identify inhibitors of kinases and other enzymes involved in cancer progression. The amino methyl group allows for easy derivatization, enabling the exploration of different pharmacophoric elements.
The bromo substituent on 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine is particularly valuable for constructing more complex molecules through transition-metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions along the pyridine ring. Such modifications can fine-tune the electronic and steric properties of the molecule, ultimately enhancing its biological activity. Recent advances in catalytic systems have made these reactions more efficient and selective, further facilitating the synthesis of novel derivatives.
The cyano group in this compound not only contributes to its reactivity but also influences its interactions with biological targets. In many cases, cyano-substituted pyridines exhibit enhanced binding affinities due to their ability to form hydrogen bonds or engage in π-stacking interactions with proteins. This has been particularly observed in studies targeting G-protein coupled receptors (GPCRs), where cyano groups have been shown to improve ligand efficiency. Furthermore, the electron-withdrawing nature of the cyano group can modulate the acidity or basicity of adjacent functional groups, providing another layer of tunability for drug design.
The difluoromethyl group is another key feature that has been extensively studied in medicinal chemistry. This substituent not only enhances metabolic stability by reducing susceptibility to oxidative degradation but also improves binding affinity through dipole interactions with biological targets. In fact, numerous FDA-approved drugs contain difluoromethyl groups at critical positions within their structures. The presence of this moiety in 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine suggests that it could be a valuable building block for developing next-generation therapeutics.
Recent research has also highlighted the importance of conformational control in drug design. Pyridine derivatives can adopt multiple conformations depending on their environment, which can significantly impact their biological activity. The structural features of 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine, including its rigid heterocyclic core and various substituents, make it an excellent candidate for studying conformational effects. Computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to predict how different conformations influence binding affinity and pharmacokinetic properties.
In addition to its applications in drug discovery, 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine has potential uses in materials science and agrochemicals. Pyridine-based compounds are known for their ability to form coordination complexes with metals, making them useful in catalysis and sensing applications. The multifunctional nature of this compound also makes it a valuable intermediate for synthesizing agrochemicals that target plant pathogens or pests.
The synthesis of 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the bromo substituent at the desired position on the pyridine ring followed by nucleophilic substitution or cross-coupling reactions to install other functional groups such as cyano or difluoromethyl moieties. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing both reaction times and waste generation.
Future directions for research on this compound may involve exploring its derivatives as well as developing new synthetic strategies for introducing additional functional groups without compromising its core structure. The versatility of 6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine makes it an attractive scaffold for designing molecules with tailored properties for specific applications.
1805359-50-5 (6-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)